A-385358

Apoptosis Bcl-2 family Target selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H41N5O5S2
Molecular Weight 639.8 g/mol
Cat. No. B15581504
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Technical Parameters


Basic Identity
Product NameA-385358
Molecular FormulaC32H41N5O5S2
Molecular Weight639.8 g/mol
Structural Identifiers
InChIInChI=1S/C32H41N5O5S2/c1-32(2)17-20-36(21-18-32)26-12-10-24(11-13-26)31(38)34-44(41,42)28-14-15-29(30(22-28)37(39)40)33-25(16-19-35(3)4)23-43-27-8-6-5-7-9-27/h5-15,22,25,33H,16-21,23H2,1-4H3,(H,34,38)/t25-/m1/s1
InChIKeyDWEHITNKTMMZBR-RUZDIDTESA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

A-385358: Bcl-XL-Selective Inhibitor Guide for Apoptosis Research


A-385358 (CAS: 406228-55-5, MW: 639.83, formula: C₃₂H₄₁N₅O₅S₂) is a small-molecule BH3 mimetic that selectively binds to the hydrophobic groove of the anti-apoptotic protein Bcl-XL [1]. It belongs to the N-acylsulfonamide class of Bcl-2 family inhibitors developed at Idun Pharmaceuticals/Abbott Laboratories in the early 2000s as part of the same discovery program that produced ABT-737 and subsequently navitoclax and venetoclax [1]. The compound demonstrates relative selectivity for Bcl-XL over Bcl-2, with Kis of 0.80 nM and 67 nM respectively in fluorescence polarization assays, representing an approximately 84-fold selectivity window [2]. Its core utility lies not in single-agent cytotoxicity but as a research tool for probing Bcl-XL-dependent survival mechanisms and as a chemopotentiator when combined with standard cytotoxic agents [1].

1
Bcl-XL-selective tool compound for apoptosis pathway studies
Isoform-selectivity assay context
2
Supports Bcl-XL vs. Bcl-2 pathway attribution experiments
Reported selectivity over Bcl-2
3
May support chemoresistance mechanism research
Chemosensitization model-response context

A-385358: Irreplaceable Bcl-XL Selectivity


The Bcl-2 family comprises at least five distinct anti-apoptotic proteins (Bcl-2, Bcl-XL, Bcl-w, Mcl-1, Bfl-1/A1) with non-redundant tissue-specific prosurvival functions [1]. Substituting one Bcl-2 family inhibitor for another without verifying the target dependency of a given cell line or model system introduces a high risk of experimental failure or data misinterpretation. For example, mature platelets critically depend on Bcl-XL for survival; pan-inhibitors like navitoclax (ABT-263) that potently inhibit Bcl-XL (Ki ≤0.5 nM) induce dose-limiting thrombocytopenia clinically [2], whereas Bcl-2-selective inhibitors like venetoclax (Ki <0.01 nM for Bcl-2; Kis of 48/245 nM for Bcl-xL/Bcl-w) largely spare platelets but are ineffective against Bcl-XL-dependent tumors . A-385358 occupies an intermediate selectivity niche that differs from both, making empirical substitution scientifically unsound [3]. Researchers must select inhibitors based on the specific anti-apoptotic dependencies of their experimental system, not based on class membership alone.

Target Tool
A-385358 (Bcl-XL selective)
Isoform-selective inhibition enables Bcl-XL-specific endpoint attribution.
Potential Substitute
Pan-Bcl-2 inhibitors (e.g., ABT-737, Navitoclax)
Non-selective Bcl-2/Bcl-XL inhibition may confound pathway interpretation.
Target Tool
A-385358 (Bcl-XL driven response)
Functional selectivity reported in Bcl-XL-dependent cellular models.
Potential Substitute
Bcl-2-selective inhibitors (e.g., Venetoclax)
Opposite selectivity profile may not replicate Bcl-XL-dependent endpoints.

A-385358: Quantitative Comparison vs. Bcl-2 Inhibitors


Biochemical Selectivity: Bcl-XL vs. Bcl-2

A-385358 exhibits an approximately 84-fold binding preference for Bcl-XL (Ki = 0.80 nM) over Bcl-2 (Ki = 67 nM) in fluorescence polarization assays [1]. In direct contrast, the earlier analog ABT-737 from the same discovery program shows high affinity for both Bcl-2 (EC50 = 30.3 nM) and Bcl-xL (EC50 = 78.7 nM) without meaningful selectivity . This differential selectivity translates to distinct cellular activity: A-385358 kills IL-3-deprived FL5.12/Bcl-XL cells with an EC50 of 0.47±0.05 μM, whereas the EC50 against FL5.12/Bcl-2 cells is 1.9±0.1 μM—a 4-fold difference consistent with its binding preference [1]. ABT-737, by comparison, is highly cytotoxic to Bcl-2-dependent cell lines, reflecting its potent Bcl-2 antagonism [2].

Biochemical Selectivity
Head-to-head
Ki Bcl-XL 0.80 nM vs Bcl-2 67 nM (~84-fold selectivity)
Supports Bcl-XL-selective pathway studies
Fluorescence polarization competition assay
Apoptosis Bcl-2 family Target selectivity

Functional Selectivity: Bcl-XL vs. Bcl-2 Cellular Activity

A-385358 and venetoclax (ABT-199) represent opposite ends of the Bcl-2 family selectivity spectrum. A-385358 favors Bcl-XL with Ki = 0.80 nM and binds Bcl-2 with Ki = 67 nM [1]. Venetoclax exhibits extreme Bcl-2 selectivity with Ki <0.01 nM for Bcl-2 but shows ~3 orders of magnitude lower affinity for Bcl-xL (Ki = 48 nM) and Bcl-w (Ki = 245 nM) [2]. In cellular assays, venetoclax kills FL5.12-BCL-2 cells with EC50 = 4 nM but requires EC50 = 261 nM against FL5.12-BCL-XL cells . A-385358 shows the inverse pattern: EC50 = 0.47 μM against Bcl-XL-dependent cells versus 1.9 μM against Bcl-2-dependent cells [1]. These compounds are functionally non-substitutable.

Functional Selectivity
Reported
EC50 0.47 µM (Bcl-XL) vs 1.9 µM (Bcl-2), 4-fold window
Supports Bcl-XL-dependent cellular endpoint review
IL-3-deprived FL5.12 cell model
Apoptosis Target selectivity Chemosensitization

Chemopotentiation of Paclitaxel in Lung Cancer

While A-385358 exhibits relatively modest single-agent cytotoxic activity against most tumor cell lines (EC50 <500 nM only in Bcl-XL-dependent cells), its primary demonstrated utility is as a chemopotentiator [1]. In A549 non-small-cell lung cancer cells, A-385358 potentiates the cytotoxic activity of paclitaxel by as much as 25-fold [1]. This effect extends to multiple chemotherapeutic agents including etoposide, cisplatin, and doxorubicin across several tumor cell lines [2]. The magnitude of this chemopotentiation (25-fold shift in paclitaxel sensitivity) is quantifiable and reproducible, distinguishing A-385358 from compounds lacking demonstrated chemosensitization activity in published studies.

Chemopotentiation
Reported
Up to 25-fold enhancement of paclitaxel cytotoxicity
Supports chemosensitization model-response studies
A549 NSCLC cell line in vitro
Chemosensitization Combination therapy NSCLC

In Vivo Tumor Growth Inhibition with Paclitaxel

The chemopotentiation observed in vitro translates to statistically significant in vivo efficacy. In the A549 NSCLC xenograft model, the combination of A-385358 (75 mg/kg/d) plus paclitaxel (30 mg/kg/d) was well tolerated and inhibited tumor growth rate by nearly 80% relative to vehicle control . When A-385358 (100 mg/kg/d) was combined with a lower paclitaxel dose, the combination yielded a >100% increase in the time required for tumors to reach 900 mm³ (%ILS) compared with vehicle control [1]. Tumor growth inhibition was also observed with A-385358 doses as low as 50 mg/kg/d in combination with paclitaxel . The combination therapy produced a significant increase in mitotic arrest followed by apoptosis relative to paclitaxel monotherapy [1].

In Vivo Combination
Head-to-head
~80% tumor growth inhibition with paclitaxel combination
Supports in vivo Bcl-XL combination model-response context
A549 xenograft, SCID-beige mice
In vivo efficacy Xenograft model Tumor growth inhibition

A-385358 vs. A-1331852: Understanding Potency Differences Between Early-Generation and Advanced Bcl-XL-Selective Inhibitors

A-1331852 represents a more recently developed, highly potent Bcl-XL-selective inhibitor with Ki <0.01 nM for Bcl-XL and Ki values of 6 nM, 4 nM, and 142 nM for Bcl-2, Bcl-w, and Mcl-1, respectively . In direct comparison, A-385358 exhibits Bcl-XL Ki = 0.80 nM—approximately 80-fold less potent than A-1331852 on a biochemical basis [1]. However, A-385358 remains a valuable research tool due to: (1) its well-characterized in vivo chemopotentiation profile published in a peer-reviewed study [1]; (2) its distinct chemical scaffold (N-acylsulfonamide) that predates and differs from later-generation inhibitors; and (3) its documented efficacy in specific combination therapy contexts [2]. Researchers requiring maximal Bcl-XL inhibitory potency should select A-1331852; those referencing historical literature or studying the chemopotentiation paradigm established by Shoemaker et al. should procure A-385358.

Bcl-XL inhibitor Potency comparison Tool compound selection

A-385358 vs. Navitoclax: Selectivity Window Translates to Differential Platelet Toxicity Risk Profile

A critical differentiating factor among Bcl-2 family inhibitors is the risk of on-target thrombocytopenia due to platelet dependence on Bcl-XL for survival. Navitoclax (ABT-263), a dual Bcl-2/Bcl-xL/Bcl-w inhibitor with Ki ≤0.5 nM for Bcl-xL , causes an immediate drop in peripheral platelet counts clinically because mature platelets critically depend on Bcl-xL [1]. This dose-limiting toxicity drove development of Bcl-2-selective venetoclax [1]. A-385358, with its ~84-fold Bcl-XL selectivity (Ki = 0.80 nM) versus Bcl-2 (Ki = 67 nM), has not been clinically evaluated and no direct platelet toxicity data are available in the peer-reviewed literature. The inference that its selectivity profile may differ from navitoclax's thrombocytopenia risk is a class-level extrapolation and should not be construed as established safety data.

Thrombocytopenia Bcl-XL inhibition Safety margin

A-385358: Key Research Applications


Dissecting Bcl-XL vs. Bcl-2 Survival Pathways

A-385358 is optimally deployed in experiments designed to interrogate Bcl-XL-specific survival dependencies. The compound kills IL-3-deprived FL5.12/Bcl-XL cells with an EC50 of 0.47±0.05 μM, while requiring a 4-fold higher concentration (1.9±0.1 μM) to achieve equivalent killing in FL5.12/Bcl-2 cells [1]. This cellular selectivity window (4-fold) directly reflects the ~84-fold biochemical binding preference for Bcl-XL over Bcl-2 (Kis of 0.80 nM vs. 67 nM) [1]. Researchers should use A-385358 in experiments where Bcl-XL dependency has been established or is being tested, and should include orthogonal controls with Bcl-2-selective inhibitors (e.g., venetoclax) to confirm target-specific effects [2].

Chemoresistance and Chemosensitization Mechanisms

A-385358's most thoroughly validated application is as a chemopotentiator in solid tumor cell lines. The compound enhances paclitaxel cytotoxicity by up to 25-fold in A549 NSCLC cells, and similar potentiation has been documented with etoposide, cisplatin, and doxorubicin across multiple tumor cell lines [1]. Researchers designing combination therapy studies should note that A-385358's single-agent activity is relatively modest (EC50 <500 nM only in Bcl-XL-dependent cells); the value proposition lies in its ability to lower the effective concentration of standard chemotherapeutic agents [2]. This application is supported by peer-reviewed data and represents the primary research use case validated by quantitative evidence [1].

In Vivo PoC for Bcl-XL Combinations

For researchers planning in vivo preclinical studies, A-385358 has demonstrated statistically significant tumor growth inhibition in the A549 NSCLC xenograft model when combined with paclitaxel. The combination of A-385358 (75 mg/kg/d) plus paclitaxel (30 mg/kg/d) inhibited tumor growth rate by nearly 80% relative to vehicle control and was well tolerated [1]. A higher dose of A-385358 (100 mg/kg/d) combined with low-dose paclitaxel extended the time to tumor progression (to 900 mm³) by >100% (%ILS) [2]. Doses as low as 50 mg/kg/d produced significant effects when combined with paclitaxel [1]. Researchers should note that in vivo efficacy has been published only for the paclitaxel combination in the A549 model; extension to other chemotherapeutic agents or tumor types, while mechanistically plausible, lacks direct published validation.

Historical Reference Compound for Bcl-2 Family Inhibitor Discovery and SAR Studies

A-385358 occupies a specific historical position in the Bcl-2 family inhibitor discovery timeline. Published in 2006 by the Abbott Laboratories/Idun Pharmaceuticals team that subsequently developed navitoclax (ABT-263) and venetoclax (ABT-199), A-385358 represents an early N-acylsulfonamide scaffold with characterized Bcl-XL selectivity [1]. The compound is referenced in the structure-activity relationship (SAR) studies leading to dual Bcl-2/Bcl-xL inhibitors [2]. Medicinal chemists and drug discovery researchers may procure A-385358 as a comparator compound when evaluating novel Bcl-XL inhibitors, as a positive control in biochemical assays, or to replicate published experiments from the 2006 Cancer Research study. It should not be selected as a chemical probe for novel target validation where more potent and better-characterized Bcl-XL inhibitors (e.g., A-1331852) are available .

Application
Selection Property
Validation Focus
Bcl-XL vs. Bcl-2 pathway attribution studies
Bcl-XL isoform selectivity context
Bcl-XL-dependent survival endpoint review
Chemoresistance mechanism research
Chemosensitization model-response context
Cytotoxicity potentiation endpoint review
In vivo Bcl-XL combination model studies
Xenograft model-response context
Tumor growth inhibition endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
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